Cas no 2097966-19-1 (6-(2-Methoxy-4-methylphenyl)pyridazine-3-thiol)

• Product name: 6-(2-Methoxy-4-methylphenyl)pyridazine-3-thiol
• CAS No: 2097966-19-1
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 5723520
• PubChem ID: 121205318

6-(2-Methoxy-4-methylphenyl)pyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

• starbld0039380
• 6-(2-methoxy-4-methylphenyl)pyridazine-3(2H)-thione
• F1967-3189
• 2097966-19-1
• 6-(2-methoxy-4-methylphenyl)pyridazine-3-thiol
• AKOS026714099
• 3-(2-methoxy-4-methylphenyl)-1H-pyridazine-6-thione
• F1967-3159
• AKOS026714118
• 3(2H)-Pyridazinethione, 6-(2-methoxy-4-methylphenyl)-
• 6-(2-Methoxy-4-methylphenyl)pyridazine-3-thiol

• Inchi： 1S/C12H12N2OS/c1-8-3-4-9(11(7-8)15-2)10-5-6-12(16)14-13-10/h3-7H,1-2H3,(H,14,16)
• InChI Key： VRIRXYDREILGBT-UHFFFAOYSA-N
• SMILES： S=C1C=CC(C2C=CC(C)=CC=2OC)=NN1

Computed Properties

• Exact Mass: 232.06703418g/mol
• Monoisotopic Mass: 232.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 372.7±52.0 °C(Predicted)
• pka: 8.34±0.40(Predicted)

Additional information on 6-(2-Methoxy-4-methylphenyl)pyridazine-3-thiol

6-(2-Methoxy-4-methylphenyl)pyridazine-3-thiol: A Comprehensive Overview

The compound 6-(2-Methoxy-4-methylphenyl)pyridazine-3-thiol (CAS No: 2097966-19-1) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its pyridazine ring system and thiol functional group, has garnered attention due to its unique electronic properties and versatility in chemical reactions.

Pyridazine, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4, forms the core structure of this compound. The substitution pattern on the pyridazine ring plays a crucial role in determining its reactivity and applications. In this case, the 2-methoxy-4-methylphenyl group attached at position 6 introduces additional functionality, enhancing the molecule's potential for use in advanced materials and drug design.

Recent studies have highlighted the importance of thiol-containing compounds in the development of novel materials, particularly in the realm of nanotechnology and surface chemistry. The thiol group (-SH) in 6-(2-Methoxy-4-methylphenyl)pyridazine-3-thiol enables strong interactions with metal surfaces, making it a promising candidate for applications in surface modification and catalysis.

The synthesis of this compound involves a multi-step process, typically starting from pyridazine derivatives and incorporating the desired substituents through carefully designed organic reactions. Researchers have explored various methods to optimize the synthesis pathway, ensuring high yields and purity of the final product.

One of the most exciting developments involving 6-(2-Methoxy-4-methylphenyl)pyridazine-3-thiol is its application in coordinate covalent network (CCN) formation. By exploiting the thiol group's ability to bind with metal ions, this compound can serve as a building block for creating robust and functional materials with tailored properties.

In addition to its material science applications, this compound has shown promise in pharmaceutical research. The combination of a pyridazine ring and a thiol group provides opportunities for designing molecules with specific biological activities, such as anti-inflammatory or antioxidant properties.

The unique electronic properties of 6-(2-Methoxy-4-methylphenyl)pyridazine-3-thiol also make it an attractive candidate for use in optoelectronic devices. Its ability to absorb light across a broad spectrum could be harnessed in applications such as photovoltaics or light-emitting diodes (LEDs).

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. These studies provide valuable insights into its reactivity and potential uses, further solidifying its position as a key molecule in contemporary chemical research.

In conclusion, 6-(2-Methoxy-4-methylphenyl)pyridazine-3-thiol (CAS No: 2097966-19-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists seeking to push the boundaries of material science and pharmaceutical development.